Cas no 1806793-49-6 (4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1806793-49-6
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4917173
• Update Time: 2025-07-18

4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-5-4(6(8)9)2(10)1-3(12)11-5/h1,6H,(H3,10,11,12)
• InChI Key： CTUYHOGFIICGHG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=CC(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Additional information on 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine

4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806793-49-6): An Emerging Compound in Medicinal Chemistry

4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806793-49-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, chloro, difluoromethyl, and hydroxy substituents, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine is particularly noteworthy. The presence of the difluoromethyl group is known to enhance the metabolic stability and pharmacokinetic properties of small molecules, while the hydroxy group can contribute to increased solubility and reactivity. The combination of these functional groups in a pyridine scaffold provides a robust platform for exploring various biological activities.

In recent years, significant advancements have been made in understanding the biological properties of 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.

Beyond its antiviral properties, 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine has also demonstrated promising anti-inflammatory effects. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions and the need for new treatment options.

The pharmacokinetic profile of 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile in preclinical studies has further supported its development as a potential drug candidate.

In the context of drug discovery and development, the structural versatility of 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine allows for the synthesis of various analogs through targeted modifications. This flexibility is crucial for optimizing potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups at the 4-position or modifying the difluoromethyl moiety can lead to compounds with enhanced biological activities or improved safety profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and favorable pharmacodynamic responses. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 4-Amino-2-chloro-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806793-49-6) represents an exciting advancement in medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical science.